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Compound of Interest

Compound Name: Z-LEHD-fmk

Cat. No.: B1684404

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and efficient laboratory environment is paramount. Proper handling and disposal of chemical
reagents are critical components of laboratory safety. This guide provides essential, step-by-
step procedures for the proper disposal of Z-LEHD-fmk, a selective and irreversible caspase-9
inhibitor, ensuring the safety of your personnel and compliance with regulations.

Z-LEHD-fmk is a cell-permeable fluoromethyl ketone (FMK)-derivatized peptide that acts as an
effective irreversible caspase inhibitor with no cytotoxic effects, making it a valuable tool for
studying caspase activity.[1] Adherence to proper disposal protocols for this compound and its
solutions is crucial for minimizing environmental impact and maintaining a secure workspace.

Key Compound and Storage Information

Proper storage is the first step in safe chemical handling. Below is a summary of key
gquantitative data for Z-LEHD-fmk.
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Parameter Value Source

Storage Temperature
-20to -70 °C [1]
(unopened)

Storage (reconstituted in
-20°C for up to several months  [2]

DMSO)
Solubility in DMSO >10 mM
Molecular Weight 690.7 g/mol

Step-by-Step Disposal Procedures

The proper disposal route for Z-LEHD-fmk depends on its physical state (solid powder or
dissolved in a solvent) and local institutional and environmental regulations. Always consult
your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Disposal of Solid (Neat) Z-LEHD-fmk:

For small quantities of expired or unused solid Z-LEHD-fmk, the disposal process should be as
follows:

o Consult Safety Data Sheet (SDS): Although a specific SDS for Z-LEHD-fmk was not found,
a material safety data sheet for a similar general caspase inhibitor, Z-VAD-FMK, suggests
that small quantities may be disposed of with solid waste as it is not considered a RCRA
hazardous waste.[3] However, this should be verified with your local EHS guidelines.

o Packaging: Securely package the solid waste in a clearly labeled container. The label should
include the chemical name ("Z-LEHD-fmk"), quantity, and date of disposal.

o Waste Stream: Dispose of the container in the appropriate solid chemical waste stream as
directed by your institution's EHS department.

Disposal of Z-LEHD-fmk Dissolved in DMSO:

Z-LEHD-fmk is frequently used in a solution with dimethyl sulfoxide (DMSQO). This solution
must be treated as chemical waste.
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e Segregation: Do not mix Z-LEHD-fmk/DMSO waste with other chemical waste streams
unless explicitly permitted by your institution's EHS guidelines.

» Waste Container: Use a designated, leak-proof, and chemically compatible container for
liquid chemical waste. The container should be clearly labeled "Hazardous Waste" and
include the full chemical names of all contents ("Z-LEHD-fmk," "Dimethyl Sulfoxide"), their

approximate concentrations, and the total volume.

» Storage of Waste: Store the waste container in a designated satellite accumulation area.
This area should be secure, well-ventilated, and away from general laboratory traffic.

e Arranging for Pickup: Once the container is full or has reached its designated storage time
limit, arrange for its collection by your institution's hazardous waste management service.

Decontamination of Labware:

Any labware (e.qg., pipette tips, centrifuge tubes, flasks) that has come into contact with Z-
LEHD-fmk should be decontaminated or disposed of as hazardous waste.

» Disposable Labware: Dispose of all contaminated disposable labware in a designated solid
hazardous waste container.

o Reusable Labware: Reusable labware should be rinsed with a suitable solvent (e.g., ethanol
or isopropanol) to remove any residual Z-LEHD-fmk. The rinsate should be collected and
disposed of as liquid hazardous waste. Following the initial rinse, the labware can be washed
with soap and water.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Z-
LEHD-fmk.
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Z-LEHD-fmk Disposal Decision Workflow

By following these procedures and consulting with your institutional safety experts, you can
ensure the safe and responsible disposal of Z-LEHD-fmk, contributing to a secure and
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productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of Z-
LEHD-fmk]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684404+#z-lehd-fmk-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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